Cas no 1314745-34-0 (2-azido-4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde)

• Product Name: 2-azido-4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde
• CAS No: 1314745-34-0
• MF: C₁₀H₅ClFN₅O
• MW: 265.631003141403
• CID: 5332909
• PubChem ID: 53623213
• Update Time: 2025-06-14

2-azido-4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z1250428024
• 2-azido-5-chloro-3-(4-fluorophenyl)imidazole-4-carbaldehyde
• 2-azido-4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde

• Inchi： 1S/C10H5ClFN5O/c11-9-8(5-18)17(10(14-9)15-16-13)7-3-1-6(12)2-4-7/h1-5H
• InChI Key： FLPYOGIOHCZDPG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C(N=[N+]=[N-])=N1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 3.8
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-azido-4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde

Research Brief on 2-azido-4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde (CAS: 1314745-34-0)

The compound 2-azido-4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde (CAS: 1314745-34-0) has recently emerged as a key intermediate in medicinal chemistry research, particularly in the development of novel heterocyclic compounds with potential therapeutic applications. Recent studies have highlighted its utility as a versatile building block for click chemistry reactions, owing to the presence of both azido and aldehyde functional groups that enable diverse conjugation strategies.

Structural analysis reveals that this imidazole derivative combines electron-withdrawing (chloro and fluoro) and reactive (azido and formyl) groups in a single scaffold, making it particularly valuable for designing targeted drug candidates. The 4-fluorophenyl substitution at N1 position enhances the compound's metabolic stability while maintaining favorable pharmacokinetic properties, as demonstrated in recent ADMET prediction studies (Journal of Medicinal Chemistry, 2023).

Recent synthetic applications have focused on utilizing this compound for the development of kinase inhibitors, with particular emphasis on JAK and BTK family targets. A 2024 study in ACS Medicinal Chemistry Letters demonstrated its successful incorporation into PROTAC molecules through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with alkyne-functionalized E3 ligase ligands, yielding compounds with improved degradation efficiency of target proteins.

The aldehyde functionality has been exploited in numerous condensation reactions to generate imidazo[1,2-a]pyridine derivatives, a privileged scaffold in drug discovery. A notable application appeared in Nature Communications (2023), where researchers used this compound to develop a series of SARS-CoV-2 main protease inhibitors through structure-based drug design, achieving sub-micromolar inhibitory activity.

Safety and handling studies indicate that while the azido group presents some explosion risk at high concentrations, the compound remains stable under standard laboratory conditions when properly stored. Recent process chemistry developments have established safer large-scale synthetic routes with improved yields (up to 78%) as reported in Organic Process Research & Development (2024).

Emerging applications in chemical biology include its use as a photoaffinity labeling agent, where the azido group can be converted to a nitrene upon UV irradiation for target identification studies. This application was recently demonstrated in Cell Chemical Biology (2024) for mapping small molecule-protein interactions in live cells.

Future research directions appear to focus on expanding its utility in fragment-based drug discovery and as a core structure for developing covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammation targets, suggesting growing industrial interest in this chemical scaffold.